Cas no 59758-27-9 (HEXAMETHYLPHOSPHOROUS TRIAMIDE)

• Product Name: HEXAMETHYLPHOSPHOROUS TRIAMIDE
• CAS No: 59758-27-9
• MF: C₆H₁₈N₃P
• MW: 163.200981616974
• CID: 950641
• PubChem ID: 15355
• Update Time: 2025-04-19

HEXAMETHYLPHOSPHOROUS TRIAMIDE Chemical and Physical Properties

Names and Identifiers

• HEXAMETHYLPHOSPHOROUS TRIAMIDE
• Benzene, hexakis(1-methylethyl)-
• CTK3E6164
• hexaisopropylbenzene
• Hexaisopropylbenzol
• Hexa-isopropyl-benzol
• hexaisopropylphosphorous triamide
• hexaisopropyltriamidophosphite
• Hexamethyltriamidophosphite
• BRN 0906778
• Q1036060
• N,N,N',N',N'',N''-hexamethylphosphorous triamide
• SCHEMBL7949368
• 1608-26-0
• ((CH3)2N)3P
• Hexamethyl phosphorous triamide
• NSC 102707
• hexamethyl phosphorous acid triamide
• InChI=1/C6H18N3P/c1-7(2)10(8(3)4)9(5)6/h1-6H
• 6072HG2UW4
• PHOSPHOROUS TRIAMIDE, HEXAMETHYL-
• STR07323
• J-802222
• NS00025239
• N-[bis(dimethylamino)phosphanyl]-N-methyl-methanamine
• Trisdimethylaminophosphine
• NSC102707
• AMY39380
• Phosphine, tris(dimethylamino)-
• Hexamethyltriaminophosphine
• HEXAMETHYL PHOSPHORUS TRIAMIDE
• 4-04-00-00274 (Beilstein Handbook Reference)
• Tris(dimethylamino)phosphine, purum, >=97.0% (GC)
• EINECS 216-534-4
• DB-009752
• tris (dimethylamino)phosphine
• tris-(dimethylamino) phosphine
• BP-13042
• Hexametapil
• Hexamethylphosphorus triamide
• T1317
• AI3-19434
• 59758-27-9
• HMPT (VAN)
• A810188
• (ME2N)3P
• tris-dimethylaminophosphine
• trisdimethylaminophosphorus
• AKOS005256795
• CS-W017919
• N-[bis(dimethylamino)phosphino]-N-methylmethanamine
• phosphorous triamide, N,N,N',N',N'',N''-hexamethyl-
• [bis(dimethylamino)phosphanyl]dimethylamine
• Tris(dimethylamino)phosphine
• EN300-175975
• DTXSID6061816
• UNII-6072HG2UW4
• Tris(dimethylamino)phosphine, 97%
• SCHEMBL40484
• Q-201901
• N-[bis(dimethylamino)phosphanyl]-N-methylmethanamin
• NSC-102707
• Tri(dimethylamino)phosphine
• N-[bis(dimethylamino)phosphanyl]-N-methylmethanamine
• MFCD00008301
• N,N,N',N',N'',N''-HEXAMETHYLPHOSPHINETRIAMINE
• BCP22562
• P(NMe2)3

• Inchi： 1S/C6H18N3P/c1-7(2)10(8(3)4)9(5)6/h1-6H3
• InChI Key： XVDBWWRIXBMVJV-UHFFFAOYSA-N
• SMILES： P(N(C)C)(N(C)C)N(C)C

Computed Properties

• Exact Mass: 163.12383458g/mol
• Monoisotopic Mass: 163.12383458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 9.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds